Cas no 2680861-41-8 (4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid)

• Product Name: 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid
• CAS No: 2680861-41-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5654293
• PubChem ID: 165906680
• Update Time: 2025-10-05

4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2680861-41-8
• EN300-28272985
• 4-(4-acetylmorpholin-2-yl)but-2-ynoic acid
• 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid

• Inchi： 1S/C10H13NO4/c1-8(12)11-5-6-15-9(7-11)3-2-4-10(13)14/h9H,3,5-7H2,1H3,(H,13,14)
• InChI Key： OBCHEBYXSXRADT-UHFFFAOYSA-N
• SMILES： O1CCN(C(C)=O)CC1CC#CC(=O)O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid

Introduction to 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid (CAS No. 2680861-41-8)

4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid (CAS No. 2680861-41-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acetylated morpholine derivatives, which have shown promise in various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid is characterized by a butynoic acid moiety linked to an acetylated morpholine ring. The presence of the acetyl group and the morpholine ring imparts specific chemical properties that make this compound particularly interesting for drug development. The butynoic acid group provides a conjugated system that can interact with biological targets through hydrogen bonding and other non-covalent interactions, while the acetylated morpholine ring enhances solubility and stability.

Recent studies have explored the pharmacological properties of 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond its anti-inflammatory properties, 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

In addition to its direct effects on cancer cells, 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid has been investigated for its potential neuroprotective properties. Animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in treating neurological disorders characterized by chronic inflammation and oxidative damage.

The pharmacokinetic profile of 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid has also been studied to evaluate its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption with a bioavailability of approximately 70%, and it exhibits a half-life of around 3 hours in rodents. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

To further enhance its therapeutic potential, researchers are exploring various formulations of 4-(4-Acetylmorpholin-2-yl)but-2-ynoic acid. Nanoparticle-based delivery systems have been developed to improve its stability and target specificity. These formulations have shown enhanced efficacy in both in vitro and in vivo models, suggesting that they may be effective in delivering the compound to specific tissues or organs.

In conclusion, 4-(4-Acetylmorpholin-2-yl)but-2-y noic acid (CAS No. 2680861-41-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory agents, anti-cancer drugs, and neuroprotective therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.